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Compound of Interest

Compound Name:
[(3,7-

Dimethyloctyl)oxy]acetaldehyde

CAS No.: 41767-05-9

Cat. No.: B13831510

Get Quote

Executive Summary
Citronellyl Oxyacetaldehyde (CAS: 7492-67-3) is a specific ether-aldehyde often cited in

fragrance chemistry for its potent floral (Muguet/Lily) and green olfactory characteristics.[1][2][3]

Despite its structural homology to the naturally occurring monoterpene Citronellol, rigorous

phytochemical investigations and regulatory assessments (JECFA, EFSA) classify this

compound as a synthetic flavoring and fragrance agent.

This guide addresses the critical distinction between natural monoterpenes and this synthetic

ether derivative. It provides researchers with the structural, biosynthetic, and analytical

frameworks necessary to identify Citronellyl Oxyacetaldehyde, primarily as a marker of

economically motivated adulteration or as a specific synthetic probe in olfactory receptor

research, rather than a natural constituent of essential oils.

Chemical Profile and Structural Characterization[4]
Citronellyl oxyacetaldehyde is chemically defined as [(3,7-dimethyl-6-octenyl)oxy]acetaldehyde.

[1][2][3][4][5] Unlike simple terpene aldehydes (e.g., Citronellal), this molecule features an ether
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linkage connecting the terpenoid backbone to an acetaldehyde moiety.

Table 1: Physicochemical Specifications
Parameter Data

IUPAC Name 2-[(3,7-Dimethyloct-6-en-1-yl)oxy]acetaldehyde

CAS Number 7492-67-3

Molecular Formula C₁₂H₂₂O₂

Molecular Weight 198.30 g/mol

Physical State Colorless to pale yellow viscous liquid

Odor Profile
Muguet (Lily of the Valley), Green, Rosy,

Aldehydic

LogP (o/w) ~3.30 - 3.46 (Calculated)

Boiling Point ~239 °C (at 760 mmHg)

Regulatory Status
Synthetic Flavoring Substance (FDA 21 CFR

172.515, FEMA 2310)

Natural Occurrence
Not reported in nature (JECFA/EFSA

evaluations)

Natural Occurrence vs. Synthetic Origin
The "Natural" Misconception
Researchers often confuse Citronellyl Oxyacetaldehyde with Citronellal (3,7-dimethyl-6-

octenal) or Hydroxycitronellal due to nomenclature similarities.

Citronellal: Naturally abundant in Cymbopogon (Citronella) and Eucalyptus citriodora oils.

Citronellyl Oxyacetaldehyde: Contains an ether oxygen (–O–) inserted between the

citronellyl chain and the aldehyde group.

Biosynthetic Constraints
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Natural biosynthesis of monoterpenes typically involves the mevalonate or MEP pathways,

leading to carbon backbones (C10) functionalized by oxidases or dehydrogenases. The

formation of an alkoxyacetaldehyde (ether-linked acetaldehyde) would require a specific

alkylation of a glycolaldehyde precursor or an oxidative etherification of citronellol.

Current Consensus: No enzyme systems capable of generating this specific ether linkage

from citronellol have been isolated in Citrus, Rosa, or Cymbopogon species.

Conclusion: The presence of Citronellyl Oxyacetaldehyde in an essential oil sample serves

as a definitive marker for synthetic addition or contamination.

Synthetic Pathway (Industrial Production)
The commercial production of Citronellyl Oxyacetaldehyde utilizes a Williamson ether

synthesis-type reaction or acetal exchange, typically involving Citronellol and

Chloroacetaldehyde dimethyl acetal, followed by hydrolysis.
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Citronellyl Oxyacetaldehyde
Dimethyl Acetal

Etherification
(Base/Phase Transfer Catalyst)

Chloroacetaldehyde
Dimethyl Acetal

Citronellyl Oxyacetaldehyde
(Target Molecule)

Acid Hydrolysis
(- Methanol)
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Figure 1: Industrial synthesis pathway demonstrating the non-biological origin of Citronellyl

Oxyacetaldehyde.

Analytical Methodology: Detection and
Differentiation
For drug development and quality control, distinguishing this synthetic ether from natural

terpenes is critical. The following protocol outlines the GC-MS workflow.

Experimental Protocol: GC-MS Identification
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Objective: Detect trace levels of Citronellyl Oxyacetaldehyde in "Natural" Essential Oils.

Reagents & Standards:

Reference Standard: Citronellyl Oxyacetaldehyde (>95% purity).

Internal Standard: n-Octanol or Nonyl Acetate.

Solvent: HPLC-grade Hexane or Dichloromethane.

Step-by-Step Workflow:

Sample Preparation: Dilute 50 µL of essential oil in 1 mL of solvent. Add Internal Standard

(100 ppm final concentration).

Chromatographic Separation:

Column: DB-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30m x 0.25mm x 0.25µm.

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Temperature Program: 60°C (hold 2 min) → 3°C/min to 240°C → 10°C/min to 280°C.

Mass Spectrometry (EI Mode):

Ionization Energy: 70 eV.

Scan Range: 35–350 amu.

Identification Logic:

Retention Index (RI): Citronellyl Oxyacetaldehyde elutes significantly later than Citronellol

(RI ~1225) due to higher molecular weight (198 vs 156) and oxygenation. Expect RI

~1450–1550 on DB-5.[1]

Mass Spectrum: Look for characteristic ether cleavage fragments.

Diagnostic Ion: m/z 45 (CH2=O+H) or m/z 59 (related to oxyacetaldehyde tail).
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Parent Ion: m/z 198 (often weak).

Analytical Decision Tree
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Figure 2: Logical workflow for distinguishing natural terpene alcohols from synthetic ether-

aldehyde contaminants.

Applications in Drug Development & Olfaction
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While not natural, Citronellyl Oxyacetaldehyde is valuable in pharmacological and sensory

research:

Olfactory Receptor Ligand: It serves as a potent ligand for olfactory receptors (ORs)

sensitive to "Muguet" (Lily) epitopes. It is often used to study structure-activity relationships

(SAR) in ORs that bind acyclic monoterpenes.

Stability Studies: Unlike simple aldehydes (Citronellal) which easily cyclize to isopulegol or

oxidize, the ether linkage in Citronellyl Oxyacetaldehyde provides a different stability profile,

making it a useful probe for metabolic stability assays in dermal applications.

Toxicological Reference: As a known synthetic additive, it is used as a negative control in

"naturalness" certification assays.

Regulatory & Safety Summary
For professionals developing formulations or conducting safety assessments:

FEMA Number: 2310

JECFA No: 592[6][7][8][9]

Safety Assessment: Evaluated by the Joint FAO/WHO Expert Committee on Food Additives

(JECFA). Concluded to be of "No safety concern at current levels of intake" when used as a

flavoring agent.

Metabolism: In vivo, it is expected to undergo ether cleavage (O-dealkylation) and oxidation,

yielding Citronellol and Glycolic acid/Oxalic acid derivatives, which are further metabolized

via fatty acid or Krebs cycle pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. citronellyl oxyacetaldehyde, 7492-67-3 [perflavory.com]

2. medsafe.govt.nz [medsafe.govt.nz]

3. nzhealthtrust.co.nz [nzhealthtrust.co.nz]

4. citronellyl oxyacetaldehyde, 7492-67-3 [thegoodscentscompany.com]

5. img.perfumerflavorist.com [img.perfumerflavorist.com]

6. 974. Esters containing additional oxygenated funtional groups (WHO Food Additives
Series 44) [inchem.org]

7. Consolidated TEXT: 32008R1334 — EN — 03.04.2014 [eur-lex.europa.eu]

8. eur-lex.europa.eu [eur-lex.europa.eu]

9. legislation.gov.uk [legislation.gov.uk]

To cite this document: BenchChem. [Technical Guide: Citronellyl Oxyacetaldehyde in
Essential Oil Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13831510/docs#technical-guide-citronellyl-
oxyacetaldehyde-in-essential-oil-analysis]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

http://www.perflavory.com/docs/doc1016771.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fefsa.onlinelibrary.wiley.com%2Fdoi%2Fabs%2F10.2903%2Fj.efsa.2009.1036
https://www.thegoodscentscompany.com/data/rw1016771.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F61401
https://www.benchchem.com/product/b13831510?utm_src=pdf-custom-synthesis#bc-rfq
http://www.perflavory.com/docs/doc1016771.html
https://www.medsafe.govt.nz/downloads/draft%20permitted%20substances%20list%20-%20updated%20may%202017.xlsx
https://www.nzhealthtrust.co.nz/pdf/nhp/Permitted_substances_list-as_at_18_Dec_2015.xls
https://www.thegoodscentscompany.com/data/rw1016771.html
https://img.perfumerflavorist.com/files/base/allured/all/document/2009/07/pf.PF_34_08_022_04.pdf
https://www.inchem.org/documents/jecfa/jecmono/v44jec10.htm
https://www.inchem.org/documents/jecfa/jecmono/v44jec10.htm
https://eur-lex.europa.eu/legal-content/EN/TXT/HTML/?uri=CELEX:02008R1334-20140403&rid=1
https://eur-lex.europa.eu/legal-content/EN/TXT/HTML/?uri=CELEX:02008R1334-20150515
https://www.legislation.gov.uk/eur/2008/1334/pdfs/eur_20081334_2015-07-29_en.pdf
https://www.benchchem.com/product/b13831510/docs#technical-guide-citronellyl-oxyacetaldehyde-in-essential-oil-analysis
https://www.benchchem.com/product/b13831510/docs#technical-guide-citronellyl-oxyacetaldehyde-in-essential-oil-analysis
https://www.benchchem.com/product/b13831510/docs#technical-guide-citronellyl-oxyacetaldehyde-in-essential-oil-analysis
https://www.benchchem.com/product/b13831510/docs#technical-guide-citronellyl-oxyacetaldehyde-in-essential-oil-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13831510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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